3-(5-Bromo-4-methylpyridin-2-yl)-1,3-oxazolidin-2-one

• Molecular Formula: C9H9BrN2O2
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 3-(5-bromo-4-methylpyridin-2-yl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C9H9BrN2O2/c1-6-4-8(11-5-7(6)10)12-2-3-14-9(12)13/h4-5H,2-3H2,1H3
• InChI Key: HBSRWRDGWFUEIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1Br)N2CCOC2=O

Description

3-(5-Bromo-4-methylpyridin-2-yl)-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C9H9BrN2O2 and its molecular weight is 257.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-amino-4-methyl-5-bromo-pyridine (3 g, 16 mmol) and K2CO3 (5.5 g, 40 mmol) were added into acetonitrile (35 mL), cooled to 0° C. on ice-salts cooling bath. 2-chloroethyl chloroformate (2.75 g, 19.2 mmol) was added dropwise, and after its completion, the mixture was raised to room temperature, agitated for 1 hr, and refluxed under heat for 3 hrs. TLC (petroleum ether/ethyl acetate=3:1) was employed to monitor the reaction. After the starting materials completely reacted, acetonitrile was removed by evaporation. The resulting mixture was diluted by adding dichloromethane (100 mL), washed sequentially with water and saturated saline solution, and dried over anhydrous sodium sulfate. Column chromatography afforded 2.6 g of white solid, yield 63%.